N-Methoxy-N-methylbenzo[d]isoxazole-3-carboxamide

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: N-methoxy-N-methyl-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C10H10N2O3/c1-12(14-2)10(13)9-7-5-3-4-6-8(7)15-11-9/h3-6H,1-2H3
• InChI Key: KATPLEKOTRPQET-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=NOC2=CC=CC=C21)OC

Description

N-Methoxy-N-methylbenzo[d]isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of benzo[d]isoxazole-3-carboxylic acid, 0.7 g of N,O-dimethylhydroxylamine hydrochloride, 2.3 g of 1-(3-dimethylaminopropyl-3-ethylcarbodiimide) hydrochloride and 1 ml of pyridine in 40 ml of tetrahydrofuran are placed in a round-bottomed flask. The mixture is stirred at ambient temperature for 20 h. The mixture is concentrated and the residue is taken up in 40 ml of ethyl acetate and 20 ml of water. The organic phase is washed with 20 ml of a 1N solution of sodium hydroxide and 20 ml of a saturated solution of sodium chloride, dried over magnesium sulphate and then concentrated under reduced pressure. 1.1 g of compound are obtained.